BENGHE Foundational & Exploratory

Check Availability & Pricing

Commercial Suppliers and Availability of
Salbutamol-d9 (acetate): A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Salbutamol-d9 (acetate)

Cat. No.: B15088746

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial suppliers,
availability, and technical specifications of Salbutamol-d9 (acetate), a deuterated analog of
Salbutamol. This stable isotope-labeled compound is primarily utilized as an internal standard
in quantitative analyses, such as chromatography-mass spectrometry (GC-MS or LC-MS), to
ensure the accuracy and precision of Salbutamol detection in various biological matrices.[1]

Commercial Availability

Salbutamol-d9 (acetate), also known by its synonym Albuterol-d9 (acetate)[2][3], is available
from several reputable suppliers of research chemicals and analytical standards. The
compound is typically supplied as a neat solid or in a solution at a specified concentration.
Availability and pricing can be obtained directly from the suppliers' websites or by contacting
their sales departments.

Key Suppliers of Salbutamol-d9 (acetate)
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Supplier

Product Name

Catalog/Produ
ct Number

CAS Number

Additional
Information

MedChemExpres

S

Salbutamol-d9

acetate

HY-B1037S3

1781417-68-2

Offered for
research use
only.[2][4]

WITEGA

Laboratorien

Salbutamol-D9

acetate

BA044

1781417-68-2

Also referred to
as Albuterol-D9

acetate.[3]

Cayman

Chemical

Salbutamol-d9

(+

1173021-73-2

Intended for use
as an internal
standard for
guantification by
GC- or LC-MS.

[1]

Sigma-Aldrich
(MilliporeSigma)

Salbutamol-(tert-

butyl-d9) acetate

32143

1173021-73-2

Part of the
VETRANAL®
analytical
standard product

line.

Simson Pharma
Limited

Salbutamol-D9
(Albuterol D9)

Acetate

1781417-68-2

Accompanied by
a Certificate of

Analysis.

Technical Data

The following table summarizes the key technical specifications for Salbutamol-d9 (acetate)

as reported by various suppliers. Researchers should always refer to the supplier-specific

Certificate of Analysis for the most accurate and lot-specific data.

Chemical and Physical Properties
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Property Value Source

2-(tert-Butyl-D9-amino)-1-(4-
Chemical Name hydroxy-3-hydroxy- WITEGA Laboratorien[3]

methylphenyl)ethanol acetate

(x)-Albuterol-d9, ()-
Synonyms Salbutamol-d9, DL- Cayman Chemical[1]
Salbutamol-d9

Molecular Formula C13D9oH12NOs3 - C2H40:2 Sigma-Aldrich
Molecular Weight 308.42 g/mol Sigma-Aldrich
Purity >99% deuterated forms (di-do)  Cayman Chemical[1]

N Methanol: Slightly Soluble, )
Solubility ) Cayman Chemical[1]
Water: Slightly Soluble

Experimental Protocols and Applications

Salbutamol-d9 (acetate) is an essential tool for pharmacokinetic studies, therapeutic drug
monitoring, and forensic toxicology. Its primary application is as an internal standard in
bioanalytical methods to compensate for variability in sample preparation and instrument
response.

General Workflow for Quantification of Salbutamol using
Salbutamol-d9 (acetate) as an Internal Standard
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Sample Preparation

Biological Matrix (e.g., Plasma, Urine)

:

Spike with Salbutamol-d9 (acetate) Internal Standard

:

Protein Precipitation / Liquid-Liquid Extraction / Solid-Phase Extraction

l

Evaporation and Reconstitution

LC-MS/NiS Analysis

Chromatographic Separation (e.g., C18 column)

:

Mass Spectrometric Detection (MRM mode)

l

Monitor Transitions for Salbutamol and Salbutamol-d9

Data Précessing

Calculate Peak Area Ratios (Analyte/IS)

:

Quantify against Calibration Curve

Click to download full resolution via product page

Caption: General workflow for the quantification of Salbutamol.
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Salbutamol Signaling Pathway

Salbutamol is a short-acting 32-adrenergic receptor agonist.[2] Its mechanism of action
involves the activation of the 32-adrenergic receptor, which can influence downstream signaling
pathways such as the ERK/EMT pathway, implicated in tumorigenesis in certain cancer cells.[2]

activates _ [FEPEIGITEREG[S  activates induces _ | Epithelial-Mesenchymal : :
Salbutamol o — ERK Transition (EMT) Promotes Tumorigenesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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